Cas no 2408969-08-2 (tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate)

• Product Name: tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate
• CAS No: 2408969-08-2
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5811051
• PubChem ID: 165731122
• Update Time: 2025-05-27

tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408969-08-2
• EN300-5986552
• tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate

• Inchi： 1S/C13H25NO3/c1-12(2,3)17-11(16)14-10-13(8-9-15)6-4-5-7-13/h15H,4-10H2,1-3H3,(H,14,16)
• InChI Key： MVRMJJWMOPROTQ-UHFFFAOYSA-N
• SMILES： OCCC1(CNC(=O)OC(C)(C)C)CCCC1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate

Comprehensive Overview of tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate (CAS No. 2408969-08-2)

tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate (CAS No. 2408969-08-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This carbamate derivative features a cyclopentyl ring substituted with a hydroxyethyl group and a tert-butyl carbamate moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of protease inhibitors and other bioactive molecules.

The compound's molecular structure combines a hydrophilic hydroxyethyl group with a hydrophobic tert-butyl carbamate, offering balanced solubility properties for various organic reactions. Its CAS No. 2408969-08-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent studies highlight its utility in peptide mimetics and prodrug formulations, aligning with the growing demand for targeted therapies in oncology and neurology. As the pharmaceutical industry shifts toward personalized medicine, intermediates like tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate are becoming indispensable.

One of the most searched questions in scientific forums is: "What are the synthetic routes for tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate?" This reflects the compound's complexity and the need for optimized synthesis protocols. Common methods involve cyclopentyl ring functionalization followed by carbamate protection, often using Boc anhydride (di-tert-butyl dicarbonate). Researchers also emphasize its stability under acidic conditions, a trait valuable for solid-phase peptide synthesis (SPPS). These attributes make it a preferred choice for constructing heterocyclic scaffolds in medicinal chemistry.

From an environmental perspective, the compound's biodegradability and low toxicity profile align with the green chemistry principles dominating modern research. Its hydroxyethyl group enables further derivatization, such as esterification or etherification, to enhance bioavailability. Industry reports suggest a rising trend in its use for bioconjugation techniques, particularly in antibody-drug conjugates (ADCs), a hotspot in cancer therapy innovation. This positions CAS No. 2408969-08-2 as a pivotal building block in next-generation therapeutics.

In analytical chemistry, tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate is characterized by techniques like NMR spectroscopy and mass spectrometry, with its tert-butyl protons appearing as distinctive singlets. Purity assessments often employ HPLC, a topic frequently queried in academic searches. The compound's compatibility with microwave-assisted synthesis further boosts its appeal, reducing reaction times and energy consumption—a key consideration for sustainable manufacturing.

Looking ahead, the demand for CAS No. 2408969-08-2 is projected to grow alongside advancements in small-molecule drug development. Its dual functionality as a protecting group and a structural modifier underscores its cross-disciplinary relevance. As AI-driven drug design accelerates, databases increasingly catalog such intermediates for virtual screening, making accurate nomenclature (e.g., tert-butyl N-{[1-(2-hydroxyethyl)cyclopentyl]methyl}carbamate) essential for machine learning algorithms. This synergy between traditional synthesis and digital innovation ensures the compound's enduring significance.